molecular formula C16H22Cl2N2O B8369015 4-(3,4-Dichloro-phenoxy)-[1,4']bipiperidine

4-(3,4-Dichloro-phenoxy)-[1,4']bipiperidine

Cat. No.: B8369015
M. Wt: 329.3 g/mol
InChI Key: GBOCNHMVRBRTAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,4-Dichloro-phenoxy)-[1,4']bipiperidine is a useful research compound. Its molecular formula is C16H22Cl2N2O and its molecular weight is 329.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H22Cl2N2O

Molecular Weight

329.3 g/mol

IUPAC Name

4-(3,4-dichlorophenoxy)-1-piperidin-4-ylpiperidine

InChI

InChI=1S/C16H22Cl2N2O/c17-15-2-1-14(11-16(15)18)21-13-5-9-20(10-6-13)12-3-7-19-8-4-12/h1-2,11-13,19H,3-10H2

InChI Key

GBOCNHMVRBRTAT-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1N2CCC(CC2)OC3=CC(=C(C=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Step 2 (10.15 g, 23.6 mmol) was dissolved in dichloromethane (150 ml) and trifluoroacetic acid (40 ml, 519 mmol) added and the resultant solution stirred. After 90 minutes the dichloromethane and trifluoroacetic acid were removed on a rotary evaporator. The resultant oil was partitioned between ethyl acetate (100 ml) and 2M aq NaOH (100 ml). The layers were separated and the organics extracted with 10% aq citric acid (100 ml). The layers were separated and the aqueous basified with 2M aq NaOH and extracted with ethyl acetate (200 ml). The organics were dried (MgSO4), filtered and the solvent removed to give the sub-titled product as a pale oil which solidified on standing (4.62 g, 59%; MS: (M+H) 329).
Name
product
Quantity
10.15 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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